5-Bromo-2-(tert-butoxy)aniline

• Molecular Formula: C10H14BrNO
• Molecular Weight: 244.13 g/mol
• IUPAC Name: 5-bromo-2-[(2-methylpropan-2-yl)oxy]aniline
• InChI: InChI=1S/C10H14BrNO/c1-10(2,3)13-9-5-4-7(11)6-8(9)12/h4-6H,12H2,1-3H3
• InChI Key: LZJHBRZWTFLJTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=C(C=C1)Br)N

Description

5-Bromo-2-(tert-butoxy)aniline is an aromatic amine derivative featuring a bromine atom at the 5-position and a tert-butoxy (–O–C(CH₃)₃) group at the 2-position of the aniline ring. The tert-butoxy substituent is a bulky, electron-donating group (EDG) due to its oxygen atom, which enhances the electron density of the aromatic ring.

For instance, tert-butyl dicarbonate (Boc₂O) is a common reagent for installing tert-butoxycarbonyl groups in amine protection strategies, as seen in the synthesis of 5-Bromo-2-((tert-butoxycarbonyl)amino)benzoic acid .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-2-(tert-butoxy)aniline typically involves the bromination of 2-(tert-butoxy)aniline. The reaction is carried out using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction conditions are usually mild, and the product is obtained in good yield.

Industrial Production Methods: Industrial production methods for 5-Bromo-2-(tert-butoxy)aniline are similar to laboratory synthesis but are scaled up. The process involves careful control of reaction parameters to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and safety in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 5-Bromo-2-(tert-butoxy)aniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction Reactions: The bromine atom can be reduced to form the corresponding aniline derivative.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium methoxide or potassium tert-butoxide in solvents such as methanol or ethanol.

Oxidation Reactions: Reagents like potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction Reactions: Reagents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed:

Substitution Reactions: Products include 2-(tert-butoxy)aniline derivatives with different substituents at the ortho position.

Oxidation Reactions: Products include nitro or nitroso derivatives of 5-Bromo-2-(tert-butoxy)aniline.

Reduction Reactions: Products include 2-(tert-butoxy)aniline.

Scientific Research Applications

Chemistry: 5-Bromo-2-(tert-butoxy)aniline is used as an intermediate in the synthesis of various organic compounds. It is particularly useful in the preparation of heterocyclic compounds and as a building block in medicinal chemistry.

Biology: In biological research, 5-Bromo-2-(tert-butoxy)aniline is used as a probe to study enzyme activity and protein interactions. Its derivatives have been investigated for their potential as enzyme inhibitors.

Medicine: The compound and its derivatives are explored for their potential therapeutic applications, including anti-inflammatory and anticancer activities. They are also used in the development of diagnostic agents.

Industry: In the industrial sector, 5-Bromo-2-(tert-butoxy)aniline is used in the production of dyes, pigments, and agrochemicals. It serves as a precursor for the synthesis of various functional materials.

Mechanism of Action

The mechanism of action of 5-Bromo-2-(tert-butoxy)aniline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of biological pathways. The tert-butoxy group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Key Observations:

Electronic Effects: The tert-butoxy group in 5-Bromo-2-(tert-butoxy)aniline donates electrons via resonance, activating the aromatic ring toward electrophilic substitution. In contrast, the trifluoromethoxy group (5-Bromo-2-(trifluoromethoxy)aniline) is electron-withdrawing, deactivating the ring and directing reactions to meta positions . The dimethylaminoethoxy substituent (5-Bromo-2-[2-(dimethylamino)ethoxy]aniline) introduces basicity, enhancing solubility in aqueous media and enabling interactions with biological targets .

Steric Effects: The tert-butoxy group’s bulkiness hinders ortho-substitution reactions, a feature exploited in regioselective synthesis. Similarly, the 4-(tert-butyl)phenoxy group in 5-Bromo-2-(4-(tert-butyl)phenoxy)aniline creates steric shielding, influencing binding in catalytic or receptor-binding applications .

Applications: Pharmaceuticals: Compounds like 5-Bromo-2-[2-(dimethylamino)ethoxy]aniline are explored for central nervous system (CNS) activity due to their amine functionality . Agrochemicals: The trifluoromethoxy derivative’s stability under oxidative conditions makes it suitable for pesticide formulations . Materials Science: Phenoxy-substituted analogs (e.g., 5-Bromo-2-(3-ethoxyphenoxy)aniline) are used in UV-stable polymers and dyes .

Biological Activity

5-Bromo-2-(tert-butoxy)aniline is a compound of significant interest in the fields of medicinal chemistry and biochemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications based on various research findings.

Chemical Structure and Properties

5-Bromo-2-(tert-butoxy)aniline has the molecular formula C12H16BrNO and a molecular weight of 320.22 g/mol. The compound features a bromine atom at the 5-position and a tert-butoxy group at the 2-position of the aniline moiety, which contributes to its unique reactivity and biological interactions.

Enzyme Inhibition

Research indicates that 5-Bromo-2-(tert-butoxy)aniline exhibits significant enzyme inhibition properties. It has been shown to interact with various biological targets, particularly in inhibiting specific enzymes involved in metabolic pathways. For instance, studies have highlighted its potential as a non-nucleoside inhibitor targeting RNA-dependent RNA polymerase (NS5B), which is crucial in viral replication processes .

Table 1: Summary of Enzyme Inhibition Studies

Enzyme Target	Inhibition Type	IC50 Value (µM)	Reference
NS5B	Non-nucleoside	<50
Dipeptidyl Peptidase IV (DPP-IV)	Competitive	0.395
Other Enzymes	Various	Varies	Ongoing Research

Protein-Ligand Interactions

The compound's structure allows it to engage in protein-ligand interactions effectively. Techniques such as surface plasmon resonance and fluorescence spectroscopy have been utilized to assess binding affinities, revealing that 5-Bromo-2-(tert-butoxy)aniline can form stable complexes with target proteins, enhancing its potential as a therapeutic agent.

Case Studies and Research Findings

• Antiviral Activity : A study focusing on non-nucleoside inhibitors for hepatitis C virus (HCV) demonstrated that compounds similar to 5-Bromo-2-(tert-butoxy)aniline could inhibit the NS5B polymerase effectively, suggesting potential applications in antiviral drug development .
• Antidiabetic Properties : Another line of research explored the inhibition of DPP-IV, an enzyme pivotal for regulating blood sugar levels. The findings indicated that derivatives of 5-Bromo-2-(tert-butoxy)aniline could serve as promising candidates for managing diabetes through enzyme modulation .
• Antimicrobial Activity : Preliminary studies have also suggested antimicrobial properties, with certain analogs exhibiting activity against various bacterial strains. The structure-activity relationship (SAR) studies are ongoing to optimize these compounds for higher efficacy .

The biological activity of 5-Bromo-2-(tert-butoxy)aniline can be attributed to several mechanisms:

• Enzyme Binding : The bromine atom enhances hydrophobic interactions with enzyme active sites, while the tert-butoxy group may participate in hydrogen bonding.
• Modulation of Signaling Pathways : By inhibiting key enzymes like DPP-IV, this compound can alter metabolic signaling pathways, leading to therapeutic effects in conditions like diabetes and viral infections.